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Introduction to M25 Concrete

M25 concrete is a designated grade of concrete with a characteristic compressive strength of
25 N/mm? (megapascals) after 28 days of curing.[1][2][3][4] The 'M" in its designation stands for
"Mix," while the number indicates its strength.[1][2] This grade is widely used in various
structural elements, including reinforced concrete (RCC) columns, foundations, and beams
where higher strength and durability are required compared to lower grades like M20.[1][3] The
properties of M25 concrete are fundamentally governed by the precise proportions of its
constituent materials and the subsequent chemical reactions that occur when water is added.

Chemical Composition of M25 Concrete

The performance of M25 concrete is directly linked to its composition, which includes cement,
fine aggregates (sand), coarse aggregates (gravel), and water.

Mix Proportions

For M25 grade, a nominal mix ratio of 1:1:2 (Cement: Fine Aggregate: Coarse Aggregate) by
volume is commonly specified.[1][2][3][5] This standardized proportion is designed to achieve
the target compressive strength when using good quality materials.[1]
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The water-cement (w/c) ratio is a critical factor influencing both the workability and the final
strength of the concrete.[4] For M25 concrete, the w/c ratio typically ranges from 0.4 to 0.5.[2]
[6] A lower ratio generally leads to higher strength and durability.[4][6]

Table 1: Typical Mix Proportions for M25 Grade Concrete

Nominal Mix Ratio (by Typical Water-Cement
Component . .
Volume) Ratio (by Weight)
Cement 1 04-05
Fine Aggregate (Sand) 1
Coarse Aggregate 2

Composition of Portland Cement

The key reactive component in concrete is Ordinary Portland Cement (OPC). Its chemical
composition is complex and primarily consists of several oxides that, during manufacturing,
form four main compounds known as Bogue's compounds.[7]

The principal oxides in Portland cement are Lime (CaO), Silica (SiOz), Alumina (Al203), and
Iron Oxide (Fe203).[7][8] These oxides combine in a kiln to form the four major clinker
compounds that dictate the cement's properties.[7][9][10]

Table 2: Typical Oxide and Bogue Compound Composition of Ordinary Portland Cement
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Oxide

Bogue

- ) Abbreviati )

Compositi  Formula Weight % Compoun Formula Weight %
on

on d
Calcium ) ) )
. Tricalcium (Ca0)s-SiO )
Oxide CaO 60-67% - CsS (Alite) 50-60%
) Silicate 2
(Lime)
Silicon ) ) )
o ) Dicalcium (Ca0)2-SiI0O  C2S
Dioxide SiO2 17-25% » ) 15-25%
N Silicate 2 (Belite)
(Silica)
Aluminum o
) Tricalcium (Ca0)s-Alz
Oxide Al203 3-8% ) CsA 5-12%

) Aluminate Os
(Alumina)

Tetracalciu
Iron (1) m (Ca0)a-Al2
, Fe20s 0.5-6% ] C4AF 6-12%
Oxide Aluminoferr  Os-Fe20s3
ite
CaS0a4-2H2

Gypsum o 3-5% - CSH: -

Note: Percentages are typical and can vary between different types of OPC.

The Hydration Process

Hydration is the series of exothermic chemical reactions that begin when water is added to

cement.[11][12][13] This process is responsible for the setting and hardening of concrete,

transforming the plastic mix into a solid, durable matrix.[13][14] The primary products of
hydration are Calcium Silicate Hydrate (C-S-H) gel and Calcium Hydroxide (CH).[9][14]

Reactions of Bogue Compounds

Each of the four main cement compounds reacts with water at a different rate, contributing

uniquely to the properties of the concrete.[10][13]
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Tricalcium Silicate (CsS): This compound hydrates and hardens rapidly, playing a major role
in the initial set and early strength development (first 7 days).[10][11] Its hydration produces

a large amount of heat.[11]

» Dicalcium Silicate (C2S): C2S hydrates much more slowly. Its primary contribution is to the

long-term strength gain of the concrete (after one week).[10][13][15]

o Tricalcium Aluminate (C3A): CsA reacts almost instantaneously with water and liberates a

significant amount of heat.[10] Gypsum (calcium sulfate dihydrate), added during cement

grinding, regulates this reaction to prevent flash setting.[10] The reaction forms ettringite in

the early stages.

o Tetracalcium Aluminoferrite (CsAF): This compound acts as a fluxing agent in the kiln,

reducing the melting temperature of the raw materials.[10] It hydrates rapidly but contributes

very little to the overall strength of the concrete.[10]

Table 3: Key Hydration Reactions in Portland Cement

Reactant

Reaction Equation

Primary Products

Contribution to
Properties

Tricalcium Silicate
(CsS)

2(3Ca0-SiOz2) + 6H20
~ 3Ca0-2Si02:3H20
+ 3Ca(OH)2

C-S-H Gel, Calcium
Hydroxide (CH)

Early strength gain,
high heat of hydration.
[10][11]

Dicalcium Silicate
(C29)

2(2Ca0-Si0z2) + 4H20
- 3Ca0-2Si02:3H20
+ Ca(OH)2

C-S-H Gel, Calcium
Hydroxide (CH)

Long-term strength
gain, slow reaction
rate.[10][15]

Tricalcium Aluminate
(CsA)

3Ca0-Al20s +
3(CaS0a-2H20) +
26H20 -
3Ca0-Al203-3CaSO0a-
32H20

Ettringite

Initial setting, high
heat of hydration, low
strength contribution.
[10]

Tetracalcium
Aluminoferrite (CsAF)

4Ca0-Al20s3-Fe20s3 +
3(CaS0a4-2H20) +
3H20 - Cs(A,F)S3Hs2
+ (A,F)Hs + CH

Ettringite, Ferric
Aluminum Hydroxide,

Lime

Rapid hydration,
minimal contribution to
strength.[15]
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Primary Hydration Products

¢ Calcium Silicate Hydrate (C-S-H) Gel: This is the most crucial product of hydration. It is an
amorphous, poorly crystalline material that acts as the primary binding agent in concrete,
holding the aggregates together and providing strength and durability.[14]

o Calcium Hydroxide (CH or Portlandite): This is a crystalline byproduct of silicate hydration. It
helps maintain a high pH (over 12) in the concrete's pore solution, which protects embedded
steel reinforcement from corrosion.[11] However, it is softer than C-S-H gel and can be
susceptible to chemical attack, particularly from sulfates.

« Ettringite: Formed from the hydration of CsA and C4AF in the presence of gypsum, ettringite
consists of needle-like crystals. Its formation and later conversion to monosulfoaluminate fill
pore spaces within the hardened cement paste.

Reactants Hydration Products

+ . . " Calcium Silicate Hydrate (C-S-H Gel
Tricalcium Silicate (CsS) (Strength 83/Durab(ility) )
A
g Calcium Hydroxide (CH)
> (Alkalinity)
q Ettringite
g (Pore Filling)

Water (H20) Dicalcium Silicate (C2S)

Tricalcium Aluminate (C3A)

Tetracalcium Aluminoferrite (CsAF)
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Caption: The hydration pathway of Portland cement compounds.

Experimental Protocols for Analysis
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The chemical composition and hydration kinetics of M25 concrete can be characterized using

several advanced analytical techniques. These methods are crucial for research, quality

control, and understanding the material's long-term performance.

X-Ray Diffraction (XRD)

Methodology: XRD analysis involves directing X-rays onto a powdered sample of either
unhydrated cement or hardened cement paste. The atoms in the crystalline phases diffract
the X-rays at specific angles characteristic of their crystal structure. By analyzing the
diffraction pattern (a plot of intensity vs. diffraction angle), the crystalline compounds present
(e.g., CsS, C2S, CH, ettringite) can be identified and quantified.

Thermogravimetric Analysis (TGA)

Methodology: TGA measures the change in mass of a sample as it is heated at a constant
rate. For hydrated cement paste, this technique is highly effective for quantifying specific
hydration products. As the sample is heated, components decompose at specific
temperature ranges. For instance, the mass loss between approximately 400-500°C
corresponds to the dehydroxylation of Calcium Hydroxide (CH). This allows for a precise
calculation of the CH content in the sample.

Scanning Electron Microscopy (SEM)

Methodology: SEM provides high-magnification images of the concrete's microstructure. A
focused beam of electrons is scanned across the surface of a small, solid sample of
hardened concrete. The interactions between the electrons and the sample produce signals
that reveal information about the surface topography and composition. SEM allows for the
direct visualization of hydration products, such as the fibrous network of C-S-H gel, the large
hexagonal crystals of CH, and the needle-like crystals of ettringite, providing invaluable
insight into the paste's morphology.
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Caption: A typical workflow for analyzing hardened concrete samples.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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